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Compound of Interest

Compound Name: Disperse red 73

Cat. No.: B103122 Get Quote

For researchers, scientists, and drug development professionals, the selection of high-

performance chemical compounds is paramount. This guide provides an objective comparison

of Disperse Red 73 against key industry-standard disperse dyes, supported by experimental

data and standardized testing protocols. The information presented herein is intended to

facilitate informed decisions in material science, biomedical research, and drug development

applications where disperse dyes may be utilized.

Comparative Fastness Performance
Disperse Red 73 is a monoazo disperse dye recognized for its bright, bluish-red hue and its

suitability for dyeing hydrophobic fibers such as polyester.[1] Its performance, particularly its

fastness to various environmental and processing stressors, is a critical factor in its selection

for specific applications. A comparison with other commercially significant red disperse dyes,

such as Disperse Red 60 and Disperse Red 167, provides a valuable benchmark for its

performance.

The fastness properties of disperse dyes are evaluated using standardized methods developed

by the International Organization for Standardization (ISO) and the American Association of

Textile Chemists and Colorists (AATCC). These properties include light fastness (resistance to

fading from light), wash fastness (resistance to laundering), and sublimation fastness

(resistance to vaporizing at high temperatures).[2][3]

Below is a summary of the comparative fastness data for Disperse Red 73 and its alternatives.
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Dye C.I. Name
Chemical
Class

Light
Fastness
(ISO 105-
B02)

Wash
Fastness
(ISO 105-
C06)
(Staining on
PES)

Sublimation
Fastness
(ISO 105-
P01)
(180°C)

Disperse Red

73
11116 Monoazo 6[1] 5[1] 4-5

Disperse Red

60
60756

Anthraquinon

e
6-7[4] 5 4-5

Disperse Red

167
11338 Monoazo 7-8[5] 5[5] 5[5]

Note: Fastness ratings are typically on a scale of 1 to 5 or 1 to 8, with a higher number

indicating better performance. The performance of disperse dyes can be influenced by the

dyeing process, the substrate, and the dye concentration.[2]

Experimental Protocols
Accurate and reproducible evaluation of disperse dye performance relies on stringent

adherence to standardized experimental protocols. The following are summaries of the key

methodologies used to determine the fastness properties presented in this guide.

Light Fastness (ISO 105-B02)
This method assesses the resistance of a dye to fading when exposed to an artificial light

source that mimics natural daylight.[6]

Specimen Preparation: A sample of the dyed fabric is prepared according to the standard's

specifications.

Apparatus: A xenon arc lamp weathering apparatus is utilized as the light source.

Procedure: The fabric specimen is exposed to the xenon arc light under controlled conditions

of temperature and humidity. This exposure is conducted alongside a set of blue wool
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reference standards (rated 1-8), which fade at known rates.

Evaluation: The change in color of the exposed specimen is assessed by comparing it to an

unexposed sample of the same fabric. The light fastness rating is determined by identifying

which blue wool standard exhibits a similar degree of fading.[3]

Prepare Dyed Fabric Specimen

Mount Specimen and Blue Wool Standards in Xenon Arc Tester

Expose to Controlled Light, Temperature, and Humidity

Assess Color Change Against Unexposed Sample

Compare Fading to Blue Wool Standards

Determine Light Fastness Rating (1-8)

Click to download full resolution via product page

Workflow for Light Fastness Testing (ISO 105-B02)

Wash Fastness (ISO 105-C06)
This test evaluates the resistance of a dye to desorption and abrasion during laundering.[7][8]
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Specimen Preparation: A specimen of the dyed fabric is sewn together with a multifiber test

fabric, which includes strips of different common fibers (e.g., polyester, cotton, wool).

Apparatus: An accelerated laundering machine, such as a Launder-Ometer, is used.

Procedure: The composite specimen is placed in a stainless-steel container with a

standardized detergent solution and stainless-steel balls to simulate mechanical action. The

test is conducted for a specific time and at a controlled temperature.

Evaluation: After washing, rinsing, and drying, the change in color of the dyed specimen and

the degree of staining on each fiber of the multifiber test fabric are assessed using

standardized gray scales.

Prepare Composite Specimen (Dyed Fabric + Multifiber Fabric)

Place in Launder-Ometer with Detergent and Steel Balls

Agitate at Controlled Temperature and Time

Rinse and Dry the Composite Specimen

Assess Color Change of Specimen with Gray Scale Assess Staining of Multifiber Fabric with Gray Scale

Click to download full resolution via product page

Workflow for Wash Fastness Testing (ISO 105-C06)

Sublimation Fastness (ISO 105-P01)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b103122?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method is particularly important for disperse dyes and assesses their resistance to dry

heat.[9]

Specimen Preparation: A composite specimen is created by placing the dyed fabric in

contact with a specified undyed adjacent fabric (typically polyester).

Apparatus: A heat press or a sublimation fastness tester is used.

Procedure: The composite specimen is placed in the heating device at a specified

temperature (e.g., 180°C) and pressure for a set duration.

Evaluation: The change in color of the original dyed specimen and the degree of staining on

the adjacent undyed fabric are evaluated using gray scales.

Prepare Composite Specimen (Dyed Fabric + Undyed Fabric)

Place in Heat Press at Specified Temperature and Pressure

Heat for a Defined Duration

Remove and Cool the Specimen

Assess Color Change of Dyed Specimen with Gray Scale Assess Staining of Undyed Fabric with Gray Scale

Click to download full resolution via product page

Workflow for Sublimation Fastness Testing (ISO 105-P01)
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Biomedical and Toxicological Profile
The relevance of disperse dyes extends beyond textiles, with growing interest in their potential

applications and toxicological profiles in biomedical contexts. As azo dyes, they are part of a

chemical class that has been investigated for roles in drug delivery, bioimaging, and as

antimicrobial agents.[10][11][12][13]

A study evaluating the toxic effects of Disperse Red 73, alongside Disperse Red 60 and

Disperse Red 78, on the early life stages of zebrafish (Danio rerio) revealed that these dyes

can induce biochemical alterations at environmentally realistic concentrations.[14] Specifically,

exposure to Disperse Red 73 was noted to increase acetylcholinesterase (AChE) activity in

zebrafish embryos.[14] This suggests a potential for neurotoxic effects, a critical consideration

for any biomedical application.

The general mechanism of toxicity for some azo dyes involves their metabolic reduction to

aromatic amines, which can be mutagenic and carcinogenic.[15] The toxicological profile of any

disperse dye, including Disperse Red 73, should be carefully evaluated for its intended

application.

Azo Dye-Based Drug Delivery

Azo Prodrug

Azoreductase (e.g., in colon)

Enzymatic Action

Cleavage of Azo Bond

Active Drug Release
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Conceptual Pathway for Azo Dye-Based Prodrug Activation

Conclusion
Disperse Red 73 demonstrates good overall fastness properties, making it a viable candidate

for various applications in material science. Its performance is comparable to some industry

standards, although dyes like Disperse Red 167 offer superior light fastness. For researchers

and professionals in drug development and biomedical fields, the toxicological profile of

Disperse Red 73 warrants careful consideration. While the broader class of azo dyes shows

promise in areas like targeted drug delivery, the specific biological activity and potential toxicity

of Disperse Red 73 necessitate further investigation before its adoption in any in-vivo

applications. This guide provides a foundational benchmark for such evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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